Cas no 14098-41-0 (Dibenzo-21-crown 7-ether)

Dibenzo-21-crown 7-ether Properties

Names and Identifiers

• Dibenzo-21-crown 7-Ether
• [2,5]-DIBENZO-21-CROWN-7
• [3,4]-Dibenzo-21-crown-7
• Dibenzo-21-crown-7
• Dibenzo[b,k]-1,4,7,10,13,16,19-heptaoxacycloheneicosane
• 6,7,10,12,13,15,16,23,24-DECAHYDRODIBENZO[B,H][1,4,7,10,13,16,19]HEPTAOXACYCLOHENEICOSIN
• 6,7,9,10,12,13,20,21,23,24-DECAHYDRODIBENZO[B,K][1,4,7,10,13,16,19]HEPTAOXACYCLO HENEICOSIN
• 3,4-DIBENZO-21-CROWN-7 98%
• [3,4]-Dibenzo-21-crown-7,98%
• JKCQOMAQPUYHPL-UHFFFAOYSA-N
• ST50826333
• D2878
• Z56757648
• 6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine
• SCHEMBL676131
• 2,5,8,15,18,21,24-heptaoxatricyclo[23.4.0.09,14]nonacosa-1(29),9,11,13,25,27-hexaene
• Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosa-2,11-diene
• 2,5,8,15,18,21,24-heptaoxatricyclo[23.4.0.0^{9,14]nonacosa-1(29),9,11,13,25,27-hexaene
• 14098-41-0
• Dibenzo-21-crown-7, 97%
• 4-CHLOROINDOLE-3-CARBOXYLICACID
• 6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine #
• DTXSID30342925
• J-007439
• AB01099894-03
• SY052448
• 2,3,14,15-Dibenzo-1,4,7,10,13,16,19-heptaoxacycloheneicosa-2,14-diene
• CS-0270485
• MFCD00068646
• Dibenzo[b,k][1,4,7,10,13,16,19]heptaoxacycloheneicosin, 6,7,9,10,12,13,20,21,23,24-decahydro-
• AKOS001025168
• NCGC00321262-01
• FT-0637010
• Dibenzo(b,k)(1,4,7,10,13,16,19)heptaoxacyclohenicosa-2,11-diene
• DTXCID20294005
• 2,5,8,15,18,21,24-heptaoxatricyclo[23.4.0.0?,(1)?]nonacosa-1(25),9,11,13,26,28-hexaene
• 6,7,10,12,13,15,16,23,24-Decahydrodibenzo[b,h][1,4,7,10,13,16,19]heptaoxacycloheneicosin
• +Expand

• MDL： MFCD00068646
• InChIKey： JKCQOMAQPUYHPL-UHFFFAOYSA-N
• Inchi： 1S/C22H28O7/c1-3-7-21-19(5-1)26-15-11-23-9-10-24-12-16-27-20-6-2-4-8-22(20)29-18-14-25-13-17-28-21/h1-8H,9-18H2
• SMILES： O1C([H])([H])C([H])([H])OC2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 404.18400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 404.183503
• Heavy Atom Count: 29
• Complexity: 373
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 64.599

Experimental Properties

• LogP: 2.96540
• PSA: 64.61000
• Refractive Index: 1.6380 (estimate)
• Boiling Point: 486.07°C (rough estimate)
• Melting Point: 103.0 to 107.0 deg-C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: Not available
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1710 (rough estimate)